Cas no 362-53-8 (Benzene, 1-(bromophenylmethyl)-2-fluoro-)

• Product Name: Benzene, 1-(bromophenylmethyl)-2-fluoro-
• CAS No: 362-53-8
• MF: C₁₃H₁₀BrF
• MW: 265.120906352997
• CID: 3950486
• PubChem ID: 18471057
• Update Time: 2025-04-22

Benzene, 1-(bromophenylmethyl)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(bromophenylmethyl)-2-fluoro-
• 362-53-8
• 1-(Bromo(phenyl)methyl)-2-fluorobenzene
• SCHEMBL7522383

• Inchi： 1S/C13H10BrF/c14-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)15/h1-9,13H
• InChI Key： ZPDZOJFTVUINLH-UHFFFAOYSA-N
• SMILES： C1(C(Br)C2=CC=CC=C2)=CC=CC=C1F

Computed Properties

• Exact Mass: 263.99499Da
• Monoisotopic Mass: 263.99499Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų